Cas no 42260-64-0 (5-hydroxy-4,4,5-trimethyldioxolan-3-one)

• Product Name: 5-hydroxy-4,4,5-trimethyldioxolan-3-one
• CAS No: 42260-64-0
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 927953
• PubChem ID: 298683
• Update Time: 2025-04-19

5-hydroxy-4,4,5-trimethyldioxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-4,4,5-trimethyldioxolan-3-one
• AC1L6THJ
• NSC170965
• NSC-170965
• DTXSID60305503
• 42260-64-0

• Inchi： 1S/C6H10O4/c1-5(2)4(7)9-10-6(5,3)8/h8H,1-3H3
• InChI Key： SKSSJRZDJCTZRM-UHFFFAOYSA-N
• SMILES： O1C(C)(C(C(=O)O1)(C)C)O

Computed Properties

• Exact Mass: 146.05800
• Monoisotopic Mass: 146.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.206
• Boiling Point: 172.2°C at 760 mmHg
• Flash Point: 63.5°C
• Refractive Index: 1.452
• PSA: 55.76000
• LogP: 0.20950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,2-dioxolanes